[3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(2-fluoro-5-methoxyphenyl)methyl]-3-[(4-fluorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C21H25F2NO2/c1-26-19-7-8-20(23)17(11-19)13-24-10-2-9-21(14-24,15-25)12-16-3-5-18(22)6-4-16/h3-8,11,25H,2,9-10,12-15H2,1H3
• InChI Key: QZOKPRBMOIMNSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)CN2CCCC(C2)(CC3=CC=C(C=C3)F)CO
• Molecular Formula: C21H25F2NO2
• Molecular Weight: 361.4 g/mol

Description

[3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. This compound has been studied extensively for its role in the treatment of various medical conditions.

Mechanism of Action

The exact mechanism of action of [3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol is not fully understood. However, it is believed to act on the GABA and glutamate systems in the brain, which are involved in anxiety, depression, and pain.
Biochemical and Physiological Effects:
Studies have shown that [3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol has anxiolytic, antidepressant, and analgesic effects. It has been found to increase the levels of GABA and decrease the levels of glutamate in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of [3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol in lab experiments is its potential therapeutic properties in various medical conditions. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for research on [3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol. One direction is to further investigate its potential therapeutic properties in substance abuse disorders and as a neuroprotective agent. Another direction is to optimize its therapeutic effects by understanding its exact mechanism of action and developing more potent analogs. Additionally, more research is needed to understand the long-term effects of [3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol on the brain and body.
In conclusion, [3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol is a chemical compound that has potential therapeutic properties in various medical conditions. Its mechanism of action is not fully understood, but it is believed to act on the GABA and glutamate systems in the brain. Future research should focus on optimizing its therapeutic effects and understanding its long-term effects on the brain and body.

Synthesis Methods

[3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol is synthesized through a multi-step process. The first step involves the reaction of 4-fluorobenzyl chloride with 2-fluoro-5-methoxybenzyl alcohol in the presence of a base to form the intermediate compound. The intermediate is then reacted with piperidine and formaldehyde to produce the final product.

Scientific Research Applications

[3-(4-fluorobenzyl)-1-(2-fluoro-5-methoxybenzyl)-3-piperidinyl]methanol has been studied for its potential therapeutic properties in various medical conditions. It has been found to have anxiolytic, antidepressant, and analgesic effects. It has also been studied as a potential treatment for substance abuse disorders and as a neuroprotective agent.